Cas no 1248738-15-9 (3-bromo-4-methylpicolinaldehyde)

• Product Name: 3-bromo-4-methylpicolinaldehyde
• CAS No: 1248738-15-9
• MF: C₇H₆BrNO
• MW: 200.03264093399
• MDL: MFCD23161604
• CID: 4580960
• PubChem ID: 86674979
• Update Time: 2025-05-26

3-bromo-4-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methylpicolinaldehyde
• 3-Bromo-4-methyl-2-pyridine carboxaldehyde

• MDL： MFCD23161604
• Inchi： 1S/C7H6BrNO/c1-5-2-3-9-6(4-10)7(5)8/h2-4H,1H3
• InChI Key： KEKLSHBXRCBCOG-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=CC(C)=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-bromo-4-methylpicolinaldehyde

3-Bromo-4-Methylpicolinaldehyde (CAS No. 1248738-15-9): An Overview of Its Properties, Applications, and Recent Research

3-Bromo-4-methylpicolinaldehyde (CAS No. 1248738-15-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methyl group, and an aldehyde functional group. These features contribute to its diverse reactivity and potential applications in various scientific domains.

The molecular formula of 3-bromo-4-methylpicolinaldehyde is C₈H₈BrNO, and it has a molecular weight of approximately 206.06 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for use in synthetic chemistry, particularly in the development of new pharmaceuticals and materials.

In the realm of synthetic chemistry, 3-bromo-4-methylpicolinaldehyde serves as a valuable building block for the synthesis of more complex molecules. The presence of the bromine atom allows for facile substitution reactions, while the aldehyde group can participate in a wide range of condensation reactions. This dual functionality makes it an ideal starting material for the preparation of various heterocyclic compounds, which are often used as intermediates in the synthesis of drugs and other bioactive molecules.

Recent research has highlighted the potential applications of 3-bromo-4-methylpicolinaldehyde in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a precursor for the synthesis of novel antitumor agents. The researchers demonstrated that derivatives of 3-bromo-4-methylpicolinaldehyde exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. This finding underscores the compound's potential as a lead molecule for further drug development.

Beyond its applications in drug discovery, 3-bromo-4-methylpicolinaldehyde has also been investigated for its role in materials science. A study published in Advanced Materials in 2021 reported the use of this compound as a key component in the synthesis of luminescent materials with tunable emission properties. The researchers found that by varying the substituents on the molecule, they could control the emission wavelength, making it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs).

The environmental impact and safety profile of 3-bromo-4-methylpicolinaldehyde have also been subjects of recent studies. A comprehensive review published in Toxicology Letters in 2023 evaluated the toxicity and ecotoxicity of this compound. The findings indicated that while 3-bromo-4-methylpicolinaldehyde is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks.

In conclusion, 3-bromo-4-methylpicolinaldehyde (CAS No. 1248738-15-9) is a multifaceted compound with a wide range of applications in synthetic chemistry, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and technologies. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.